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Compound of Interest

Compound Name:
3,3-Dimethylcyclohexyl methyl

ketone

Cat. No.: B1205454 Get Quote

An In-depth Technical Guide to 1-(3,3-dimethylcyclohexyl)ethanone For Researchers,

Scientists, and Drug Development Professionals

Introduction
1-(3,3-dimethylcyclohexyl)ethanone, also known by its common name 3,3-Dimethylcyclohexyl
methyl ketone and trade name Herbac, is a fine fragrance compound utilized in the cosmetic

industry.[1][2] This technical guide provides a comprehensive overview of its chemical

properties, synthesis, and biological activity, with a focus on experimental data and

methodologies for the scientific community.

IUPAC Name: 1-(3,3-dimethylcyclohexyl)ethanone[1]

Chemical and Physical Properties
The fundamental properties of 1-(3,3-dimethylcyclohexyl)ethanone are summarized below. This

data is crucial for its application in various experimental and industrial settings.
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Property Value Reference

Molecular Formula C10H18O [1][3]

Molecular Weight 154.25 g/mol

CAS Number 25304-14-7 [3]

Appearance Colorless liquid [1][3]

Boiling Point 202.8°C at 760 mmHg [1][3]

Density 0.875 g/cm³ [1][3]

Flash Point 82 °C [3]

Refractive Index 1.437 [1][3]

Vapor Pressure 0.287 mmHg at 25°C [3]

LogP 2.79180 [3]

SMILES CC(=O)C1CCCC(C1)(C)C [1]

InChI Key
DXIWBWIDAYBUDF-

UHFFFAOYSA-N
[4]

Synthesis Protocols
Several synthetic routes for ketones with similar structures have been described. These

methodologies can be adapted for the synthesis of 1-(3,3-dimethylcyclohexyl)ethanone.

Synthesis via Grignard Reaction with a Nitrile
A common method for preparing ketones involves the reaction of a Grignard reagent with a

nitrile.[5] For the synthesis of 1-(3,3-dimethylcyclohexyl)ethanone, this would involve the

reaction of cyclohexylmagnesium bromide with acetonitrile, followed by an aqueous workup.[5]

Experimental Protocol:

Preparation of Grignard Reagent: Prepare 3,3-dimethylcyclohexylmagnesium bromide by

reacting 3,3-dimethylbromocyclohexane with magnesium turnings in anhydrous ether.
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Reaction with Nitrile: Add acetonitrile (CH₃C≡N) dropwise to the freshly prepared Grignard

reagent solution under anhydrous conditions.[5]

Hydrolysis: The intermediate imine-magnesium salt is then hydrolyzed with an aqueous acid

(e.g., H₂SO₄ or HCl) to yield the final ketone product.

Purification: The crude product is purified by extraction and subsequent distillation.

Step 1: Grignard Reagent Formation

Step 2: Reaction & Hydrolysis

3,3-Dimethylbromocyclohexane

3,3-Dimethylcyclohexyl-
magnesium bromide

Anhydrous Ether

Mg

Imine-magnesium saltAcetonitrile 1-(3,3-dimethylcyclohexyl)ethanone

Aqueous Acid
(Hydrolysis)

Click to download full resolution via product page

Caption: Synthesis of 1-(3,3-dimethylcyclohexyl)ethanone via Grignard reaction.

Synthesis from Dimedone
A multi-step synthesis starting from dimedone (5,5-dimethylcyclohexane-1,3-dione) can also be

employed. This process involves the catalytic reduction of dimedone to 3,3-

dimethylcyclohexan-1-one, followed by further reactions.[6]

Experimental Protocol:

Reduction of Dimedone: Dimedone is reduced to 3,3-dimethylcyclohexan-1-one. This can be

achieved via a two-step reaction sequence through a monotosylhydrazone intermediate or
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by catalytic hydrogenation in the presence of a palladium on charcoal catalyst.[6]

Ethynylation: The resulting 3,3-dimethylcyclohexan-1-one undergoes ethynylation with

ethyne in a basic medium to produce 1-ethynyl-1-hydroxy-3,3-dimethylcyclohexane.[6]

Rearrangement: A Rupe rearrangement of the 1-ethynyl-3,3-dimethyl-1-cyclohexanol is then

performed to yield methyl-3,3-dimethylcyclohexenyl-ketone.[6]

Hydrogenation: The final step involves the catalytic hydrogenation of the cyclohexenyl ring to

the corresponding cyclohexane, yielding 1-(3,3-dimethylcyclohexyl)ethanone.

Biological Activity and Metabolism
1-(3,3-dimethylcyclohexyl)ethanone is a member of the alkyl cyclic ketones fragrance group.[2]

[7] Toxicological assessments have found these materials to have low acute toxicity and a low

potential for skin sensitization in humans at current usage levels.[7]

Microbial Biotransformation
Studies have been conducted on the microbial transformation of 1-(3,3-

dimethylcyclohexyl)ethanone to create new derivatives. The fungus Aspergillus niger has been

shown to biotransform the substrate into a hydroxylated derivative.[2]

Experimental Protocol: Fungal Biotransformation

Culture Preparation:Aspergillus niger ATCC 10549 is grown in a suitable culture medium.

Substrate Addition: 1-(3,3-dimethylcyclohexyl)ethanone is added to the fungal culture.

Incubation: The culture is incubated, allowing the fungus to metabolize the substrate.

Extraction and Analysis: The metabolites are extracted from the culture medium. The

structure of the resulting product, 1-(4-hydroxy-3,3-dimethylcyclohexyl)ethanone, is

determined using NMR and GC-MS spectroscopic methods.[2] The reported yield for this

specific transformation is 19%.[2]
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Caption: Microbial biotransformation of the target ketone by A. niger.

Postulated Mammalian Metabolism
While specific mammalian metabolism studies for 1-(3,3-dimethylcyclohexyl)ethanone are not

available, a general metabolic pathway is postulated for alkyl cyclic ketones. The primary

pathway is the reduction of the ketone group by alcohol dehydrogenases and carbonyl

reductases to form a secondary alcohol.[7] This alcohol metabolite can then be conjugated with

glucuronic acid and excreted.[7]

1-(3,3-dimethylcyclohexyl)ethanone Secondary Alcohol
Metabolite

Reduction
(Alcohol Dehydrogenase) Glucuronide

Conjugate
Conjugation Excretion
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Caption: Postulated metabolic pathway of alkyl cyclic ketones in mammals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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